3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide

• IUPAC Name: 3-(diethylsulfamoyl)-4-methyl-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C17H21N3O3S/c1-4-20(5-2)24(22,23)15-12-14(10-9-13(15)3)17(21)19-16-8-6-7-11-18-16/h6-12H,4-5H2,1-3H3,(H,18,19,21)
• InChI Key: GFDIHVUILJTFLA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=N2)C
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide, also known as DMSB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of several enzymes and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate ion. It also inhibits the activity of acetylcholinesterase and butyrylcholinesterase by binding to the active site of the enzyme and preventing the hydrolysis of acetylcholine and butyrylcholine, respectively.
Biochemical and Physiological Effects:
3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide has been found to have a variety of biochemical and physiological effects, including anticonvulsant, antitumor, and anti-inflammatory properties. It has also been found to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide in lab experiments is its potent inhibitory activity against several enzymes. However, one of the limitations is that it is a relatively expensive compound, which may limit its use in larger-scale experiments.

Future Directions

There are several future directions for the use of 3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide in scientific research. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is its potential use as a tool for studying the function of carbonic anhydrase and other enzymes. Further research is needed to fully understand the potential applications of 3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide in scientific research.

Synthesis Methods

The synthesis of 3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide involves several steps, starting with the reaction of 4-methyl-2-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with diethylamine to form the corresponding amide. The amide is then reacted with pyridine-2-carbonyl chloride to form the final product, 3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide.

Scientific Research Applications

3-[(diethylamino)sulfonyl]-4-methyl-N-2-pyridinylbenzamide has been widely used in scientific research as a potent inhibitor of several enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. It has also been found to have anticonvulsant, antitumor, and anti-inflammatory properties.